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Compound of Interest

Compound Name:
Methanone, (2-fluorophenyl)-2-

thienyl-

CAS No.: 6933-30-8

Cat. No.: B14716779

Get Quote

CAS: 55317-53-8 Formula: C₁₁H₇FOS Synonyms: (2-Fluorophenyl)(thiophen-2-yl)methanone;

2-Fluorophenyl 2-thienyl ketone[1][2][3]

Part 1: Executive Safety Summary & Hazard
Identification[1][2][3]
Audience: Laboratory Managers, EHS Officers, and Synthetic Chemists.[1]

This guide defines the operational protocol for the disposal of Methanone, (2-fluorophenyl)-2-
thienyl-. As a halogenated organosulfur compound, this substance presents specific

challenges during thermal destruction (incineration), primarily the generation of hydrofluoric

acid (HF) and sulfur oxides (SOₓ).[1] Standard organic solvent disposal streams are often

insufficient without verifying the facility's scrubber capacity.[3]

Chemical Profile & Hazard Matrix
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The following data is synthesized from structural analogues (e.g., the para-isomer CAS 579-49-

7) and functional group analysis.[1][2][3]

Property Description

Physical State
Solid (crystalline powder), likely off-white to pale

yellow.[1][2][3]

Reactivity

Stable under normal conditions. Incompatible

with strong oxidizing agents. The thiophene ring

is electron-rich and susceptible to electrophilic

attack.[1][2][3]

Primary Hazards

H315: Causes skin irritation.H319: Causes

serious eye irritation.H335: May cause

respiratory irritation.[2][3][4][5]

Combustion Byproducts
Carbon oxides (CO, CO₂), Hydrogen Fluoride

(HF), Sulfur Oxides (SOₓ).[1]

Solubility
Insoluble in water; soluble in organic solvents

(DCM, Ethyl Acetate, Methanol).

Part 2: Immediate Spill Response & Containment[1]
[2][3]
Core Directive: In the event of a spill, the priority is to prevent the material from entering

drainage systems where it can accumulate or hydrolyze.

Dry Spill Protocol (Powder)[1][2][6]
Evacuate & PPE: Clear the immediate area. Don nitrile gloves, safety goggles, and a lab

coat. If dust generation is likely, use a NIOSH N95 respirator.[3]

Containment: Do not dry sweep if dust is airborne.[2][3] Cover the spill with a damp paper

towel or use a HEPA-filtered vacuum dedicated to hazardous chemicals.[1][2][3]

Collection: Scoop material into a wide-mouth high-density polyethylene (HDPE) jar. Do not

use glass if HF generation is suspected (unlikely at ambient T, but HDPE is safer for
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fluorinated waste).[3]

Labeling: Label as "Hazardous Waste - Solid - Toxic/Irritant."

Wet Spill Protocol (Solution)
Absorb: Use an inert absorbent (Vermiculite or Diatomaceous Earth).[2][3] Do not use

sawdust or paper-based absorbents if the solvent carrier is an oxidizer.[1][2][3]

Neutralize: No neutralization is required for the ketone itself, but ensure the solvent carrier is

stable.

Clean Up: Wipe the surface with a soap/water solution after bulk removal.[3][5] Collect all

wipes in the hazardous waste container.

Part 3: Waste Segregation & Packaging Strategy
Scientific Rationale: Proper segregation prevents "unknown" reactions in the waste stream and

ensures the receiving incineration facility can identify the halogen/sulfur content.

Segregation Logic
Do NOT mix with: Strong oxidizers (Peroxides, Nitric Acid), strong bases.[1]

Compatible with: Halogenated organic solvent waste streams (e.g., DCM, Chloroform) IF the

facility accepts solids/sludges in that stream.

Preferred Stream: Dedicated "Solid Hazardous Waste" container for halogenated organics.

[2]

Packaging Requirements
Primary Container: HDPE or Polypropylene screw-top jar.

Secondary Containment: Place the jar within a clear plastic bag or secondary bin to prevent

leakage during transport.

Labeling: Must explicitly state "Contains Fluorine" and "Contains Sulfur".[2][3] This alerts the

disposal facility to use scrubbers during incineration.
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Part 4: Ultimate Disposal Methodology
The only compliant disposal method for this compound is High-Temperature Incineration with

Flue Gas Scrubbing.[1][2][3]

The Mechanism of Destruction
You cannot simply sewer this chemical.[3][6] Its lipophilicity suggests bioaccumulation potential,

and its thermal decomposition releases toxic gases.[3]

Combustion: The compound is injected into a kiln at >1000°C.

Reaction:

[1][2][3]

Scrubbing (Critical Step):

Sulfur Removal: The SO₂ is neutralized, typically with lime (

) to form Calcium Sulfate (Gypsum).

Fluorine Removal: The HF gas is highly corrosive and toxic.[3] It must be captured in a wet

scrubber (often NaOH) to form NaF (Sodium Fluoride), preventing release into the

atmosphere.[3]

Disposal Workflow Diagram
The following diagram illustrates the decision logic for disposing of Methanone, (2-
fluorophenyl)-2-thienyl- based on its state.
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Waste Generation:
Methanone, (2-fluorophenyl)-2-thienyl-

Determine Physical State

Solid / Powder

Pure Substance

Dissolved in Solvent

Reaction Mixture

Package in HDPE Jar
Label: 'Toxic Solid w/ Fluorine'

Is Solvent Halogenated?

Combine with Halogenated
Solvent Waste (e.g., DCM)

Yes (DCM, CHCl3)

Segregate into Dedicated
High-BTU Waste Stream

No (MeOH, Acetone)

Apply Waste Tag:
List CAS 55317-53-8

Mark 'Contains Halogens & Sulfur'

Ship to TSD Facility
(High-Temp Incineration w/ Scrubber)

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and disposal of fluorinated thiophene derivatives.

Part 5: Regulatory Compliance (US/EU)[1][2]
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US EPA (RCRA)[1][2]
Waste Code: This specific CAS is not P-listed or U-listed. However, it must be characterized.

Characteristic: If dissolved in a flammable solvent (Flash point <60°C), it carries the D001

(Ignitable) code.[3]

Toxicity: Unless a TCLP test proves otherwise, treat as hazardous based on the "Generator

Knowledge" of its toxicity and halogen content.[3]

Halogenated Solvents: If mixed with spent halogenated solvents (e.g., Methylene Chloride),

the mixture adopts the F001/F002 codes.[7][8]

European Waste Catalogue (EWC)[1][2]
Code 16 05 06:* Laboratory chemicals, consisting of or containing hazardous substances,

including mixtures of laboratory chemicals.[1]

Code 07 05 13:* Solid wastes containing dangerous substances (if generated from

pharmaceutical manufacturing).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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